5-Hydroxyindole-3-acetaldehyde
5-Hydroxyindole-3-acetaldehyde
(5-hydroxyindol-3-yl)acetaldehyde is an aldehyde that is acetaldehyde substituted by a 5-hydroxyindol-3-yl group. It has a role as a mouse metabolite and a human metabolite. It is a member of hydroxyindoles and an indoleacetaldehyde.
5-Hydroxyindole-3-acetaldehyde is a natural product found in Arabidopsis thaliana and Homo sapiens with data available.
5-Hydroxyindole-3-acetaldehyde is a natural product found in Arabidopsis thaliana and Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
1892-21-3
VCID:
VC20862300
InChI:
InChI=1S/C10H9NO2/c12-4-3-7-6-11-10-2-1-8(13)5-9(7)10/h1-2,4-6,11,13H,3H2
SMILES:
C1=CC2=C(C=C1O)C(=CN2)CC=O
Molecular Formula:
C10H9NO2
Molecular Weight:
175.18 g/mol
5-Hydroxyindole-3-acetaldehyde
CAS No.: 1892-21-3
Cat. No.: VC20862300
Molecular Formula: C10H9NO2
Molecular Weight: 175.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (5-hydroxyindol-3-yl)acetaldehyde is an aldehyde that is acetaldehyde substituted by a 5-hydroxyindol-3-yl group. It has a role as a mouse metabolite and a human metabolite. It is a member of hydroxyindoles and an indoleacetaldehyde. 5-Hydroxyindole-3-acetaldehyde is a natural product found in Arabidopsis thaliana and Homo sapiens with data available. |
|---|---|
| CAS No. | 1892-21-3 |
| Molecular Formula | C10H9NO2 |
| Molecular Weight | 175.18 g/mol |
| IUPAC Name | 2-(5-hydroxy-1H-indol-3-yl)acetaldehyde |
| Standard InChI | InChI=1S/C10H9NO2/c12-4-3-7-6-11-10-2-1-8(13)5-9(7)10/h1-2,4-6,11,13H,3H2 |
| Standard InChI Key | OBFAPCIUSYHFIE-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1O)C(=CN2)CC=O |
| Canonical SMILES | C1=CC2=C(C=C1O)C(=CN2)CC=O |
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